Cas no 1421441-47-5 (3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one)

• Product Name: 3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one
• CAS No: 1421441-47-5
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5401062
• Update Time: 2025-09-21

3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-1-[4-(2-pyrazinyloxy)-1-piperidinyl]-1-propanone
• 3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one

• Inchi： 1S/C19H23N3O3/c1-24-16-5-2-15(3-6-16)4-7-19(23)22-12-8-17(9-13-22)25-18-14-20-10-11-21-18/h2-3,5-6,10-11,14,17H,4,7-9,12-13H2,1H3
• InChI Key： SADZKVUJZFXUON-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CN=C2)CC1)(=O)CCC1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.194±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.5±50.0 °C(Predicted)
• pka: 0.30±0.10(Predicted)

Additional information on 3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one

Professional Introduction to Compound with CAS No. 1421441-47-5 and Product Name: 3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one

The compound with the CAS number 1421441-47-5 and the product name 3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a 4-methoxyphenyl group and a pyrazin-2-yloxy moiety linked to a piperidin-1-yl backbone suggests a multifaceted interaction profile, making it a promising candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of diverse chemical scaffolds. The compound in question exemplifies this trend, combining aromatic rings with heterocyclic structures to create a molecule with unique pharmacological properties. The 4-methoxyphenyl group, known for its ability to modulate receptor binding affinity, plays a crucial role in determining the compound's overall activity. Meanwhile, the pyrazin-2-yloxy substituent introduces a polar region that can enhance solubility and bioavailability, critical factors in drug formulation.

One of the most compelling aspects of this compound is its potential in addressing complex biological targets. The piperidin-1-yl moiety is frequently employed in medicinal chemistry due to its ability to interact with various enzymes and receptors. This structural feature, combined with the pyrazin-2-yloxy linker, allows for precise tuning of the compound's pharmacokinetic profile. Such design principles are essential in developing drugs that exhibit high selectivity and minimal off-target effects.

Recent studies have highlighted the importance of 3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one in preclinical research. Its molecular framework suggests potential activity against a range of therapeutic targets, including kinases and transcription factors. The methoxy group on the aromatic ring enhances lipophilicity, facilitating cellular uptake, while the pyrazine ring contributes to metabolic stability. These properties make it an attractive candidate for further development into a lead compound.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyrazin-2-yloxy group necessitates precise control over reaction conditions to avoid side products. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These improvements are crucial for transitioning from academic research to industrial applications.

In the context of drug discovery, computational modeling has played a pivotal role in understanding the interactions between this compound and biological targets. Molecular docking studies have revealed promising binding affinities with several protein receptors, suggesting multiple mechanisms of action. This multiplicity is often desirable in drug design, as it can lead to broader therapeutic efficacy and reduced resistance development.

The pharmacological profile of 3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one is further enhanced by its favorable pharmacokinetic properties. Studies indicate that it exhibits good oral bioavailability and moderate metabolic clearance, making it suitable for once-daily dosing regimens. Additionally, its solubility profile is advantageous for formulation into oral solids or liquids, broadening its clinical applicability.

Future research directions include exploring derivatives of this compound to optimize its pharmacological properties further. By modifying substituents such as the 4-methoxyphenyl group or introducing additional functional groups, researchers can fine-tune activity against specific targets while maintaining favorable safety profiles. Such modifications are essential for advancing preclinical candidates into clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can rapidly screen vast chemical libraries for molecules with desired properties, significantly reducing the time required for hit identification. This approach aligns well with the complexity of modern drug design challenges.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that compounds like 3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one are developed responsibly involves rigorous safety testing and adherence to regulatory guidelines. Public trust is essential for progress in medicine, and transparent communication about research findings is crucial.

The broader implications of this compound extend beyond immediate therapeutic applications. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in addressing global health challenges. By leveraging advances in synthetic chemistry and computational biology, researchers can create innovative solutions to complex medical problems.

In conclusion, 3-(4-methoxyphenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]propan-1-one (CAS No. 1421441-47-5) represents a significant contribution to pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it a valuable asset in drug discovery efforts. As research continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.